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Abstract
Demethylregelin is a naturally occurring triterpenoid that has garnered interest for its potential

therapeutic properties. This document provides a comprehensive technical guide on the

chemical structure, physicochemical properties, and known biological activities of

demethylregelin. Particular focus is given to its anti-inflammatory effects through the inhibition

of inducible nitric oxide synthase (iNOS) and subsequent nitric oxide (NO) production. This

guide includes a summary of its chemical identifiers, a compilation of its known properties, a

generalized experimental protocol for assessing its anti-inflammatory activity, and a diagram of

the implicated signaling pathway.

Chemical Structure and Identification
Demethylregelin, also known as Regelin acid, is a complex triterpene with the systematic

IUPAC name (1R,2R,4S,4aR,6aR,6aS,6bR,8aR,12aR,14bS)-4-hydroxy-1,4a,6a,6b,9,9,12a-

heptamethyl-10-oxo-1,2,3,4,5,6,6a,7,8,8a,11,12,13,14b-tetradecahydropicene-2-carboxylic

acid.[1] Its chemical structure is characterized by a polycyclic framework, a carboxylic acid

group, a hydroxyl group, and multiple methyl substitutions.

Table 1: Chemical Identifiers of Demethylregelin

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15610157?utm_src=pdf-interest
https://www.benchchem.com/product/b15610157?utm_src=pdf-body
https://www.benchchem.com/product/b15610157?utm_src=pdf-body
https://www.benchchem.com/product/b15610157?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11047375/
https://www.benchchem.com/product/b15610157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name

(1R,2R,4S,4aR,6aR,6aS,6bR,8aR,12aR,14bS)-

4-hydroxy-1,4a,6a,6b,9,9,12a-heptamethyl-10-

oxo-1,2,3,4,5,6,6a,7,8,8a,11,12,13,14b-

tetradecahydropicene-2-carboxylic acid[1]

Molecular Formula C₃₀H₄₆O₄[1]

CAS Number 173991-81-6[1]

ChEMBL ID CHEMBL518044[1]

PubChem CID 44559663[1]

SMILES

C[C@H]1--INVALID-LINK--

C([C@@H]5CC[C@]4([C@@]3(CC2)C)C)

(C)C)C)C)O">C@@HC(=O)O[1]

InChI

InChI=1S/C30H46O4/c1-17-18(25(33)34)16-

23(32)28(5)14-15-29(6)19(24(17)28)8-9-21-

27(4)12-11-22(31)26(2,3)20(27)10-13-

30(21,29)7/h8,17-18,20-21,23-24,32H,9-

16H2,1-7H3,

(H,33,34)/t17-,18+,20-,21+,23-,24-,27-,28-,29+,

30+/m0/s1[1]

InChIKey QGMNTKNSMLYTKS-BHHXOIJJSA-N[1]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of demethylregelin are not

readily available in the public domain. The following table summarizes computed properties

from the PubChem database.

Table 2: Computed Physicochemical Properties of Demethylregelin
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Property Value Source

Molecular Weight 470.7 g/mol PubChem[1]

XLogP3 5.9 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
4 PubChem[1]

Rotatable Bond Count 1 PubChem[1]

Exact Mass 470.33960994 PubChem[1]

Monoisotopic Mass 470.33960994 PubChem[1]

Topological Polar Surface Area 74.6 Å² PubChem[1]

Heavy Atom Count 34 PubChem[1]

Biological Activity and Mechanism of Action
Demethylregelin has been identified as a triterpene with anti-inflammatory properties.[2] Its

primary reported mechanism of action is the reduction of inducible nitric oxide synthase (iNOS)

protein expression, which in turn decreases the production of nitric oxide (NO) in

lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.[2] Overproduction of NO by

iNOS is a key feature of the inflammatory response, and its inhibition is a common target for

anti-inflammatory drug development.

Signaling Pathway
The precise signaling pathway through which demethylregelin exerts its inhibitory effect on

iNOS expression has not been fully elucidated. However, based on the known mechanisms of

LPS-induced iNOS expression in macrophages, a putative pathway can be proposed. LPS

typically activates Toll-like receptor 4 (TLR4), leading to the activation of downstream signaling

cascades, including the NF-κB and MAPK pathways, which are critical for the transcriptional

activation of the iNOS gene. It is hypothesized that demethylregelin may interfere with one or

more steps in this pathway.
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Caption: Putative signaling pathway of demethylregelin's anti-inflammatory action.

Experimental Protocols
Detailed experimental protocols for the isolation, characterization, and bioactivity testing of

demethylregelin are not widely published. The following is a generalized workflow for

assessing the anti-inflammatory effects of a compound like demethylregelin, based on its

known activity.

In Vitro Anti-inflammatory Assay Workflow
This workflow outlines the key steps to measure the effect of demethylregelin on LPS-induced

nitric oxide production in RAW 264.7 macrophages.
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1. Culture RAW 264.7 cells

2. Seed cells in 96-well plates

3. Pre-treat with Demethylregelin
(various concentrations)

4. Stimulate with LPS

5. Incubate for 24 hours

6. Measure Nitric Oxide in supernatant
(Griess Assay)

7. Assess cell viability
(MTT or similar assay)

8. Analyze and compare data

Click to download full resolution via product page

Caption: Generalized workflow for in vitro anti-inflammatory activity assessment.

Detailed Methodologies (Generalized):

Cell Culture: RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10%

fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.
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Cell Plating: Cells are seeded into 96-well plates at a density of approximately 1 x 10⁵

cells/well and allowed to adhere overnight.

Treatment and Stimulation: The culture medium is replaced with fresh medium containing

various concentrations of demethylregelin. After a pre-incubation period (e.g., 1 hour), cells

are stimulated with lipopolysaccharide (LPS) at a concentration of 1 µg/mL.

Incubation: The cells are incubated for 24 hours to allow for iNOS expression and nitric oxide

production.

Nitric Oxide Measurement (Griess Assay): The concentration of nitrite (a stable product of

NO) in the cell culture supernatant is measured using the Griess reagent. A standard curve

using known concentrations of sodium nitrite is used for quantification.

Cell Viability Assay: To ensure that the observed reduction in NO is not due to cytotoxicity, a

cell viability assay (e.g., MTT, MTS, or PrestoBlue) is performed in parallel.

Data Analysis: The results are typically expressed as the percentage of NO production

relative to the LPS-stimulated control. IC₅₀ values can be calculated to determine the

concentration of demethylregelin that causes 50% inhibition of NO production.

Conclusion and Future Directions
Demethylregelin is a triterpenoid with documented anti-inflammatory activity, primarily through

the inhibition of iNOS expression and NO production. While its basic chemical structure is well-

defined, there is a notable lack of publicly available experimental data regarding its

physicochemical properties and detailed biological mechanisms. Further research is warranted

to isolate and characterize demethylregelin in greater detail, including the elucidation of its

precise molecular targets within the inflammatory signaling cascade. Such studies would be

invaluable for assessing its full therapeutic potential and for guiding the development of novel

anti-inflammatory agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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